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Compound Name: 2-Butoxyethyl chloroacetate
CAS No.: 5330-17-6
Cat. No.: B1618674
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Executive Summary

2-Butoxyethyl chloroacetate (also known as Ethylene glycol monobutyl ether chloroacetate)
is a specialized alkylating intermediate used primarily in the synthesis of agrochemicals (e.g.,
Triclopyr) and pharmaceutical building blocks.

Unlike common solvents, this compound combines the lipophilicity of a glycol ether with the
high reactivity of an alpha-haloester. This dual nature facilitates rapid dermal absorption,
delivering a toxic chloroacetate payload systemically. Consequently, standard laboratory safety
protocols are often insufficient. This guide outlines the specific hazard mechanisms, required
engineering controls, and the procedure for obtaining a verified SDS.

Chemical Profile & Identification
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Parameter Data

Chemical Name 2-Butoxyethyl chloroacetate
CAS Number 5330-17-6

Molecular Formula CsH15ClOs3

Molecular Weight 194.66 g/mol

Acetic acid, 2-chloro-, 2-butoxyethyl ester;

Synonyms
Ethanol, 2-butoxy-, chloroacetate
Physical State Colorless to pale yellow liquid
Boiling Point ~253°C (Predicted)
- Immiscible in water (slow hydrolysis); Soluble in
Solubility

organic solvents

Hazard Assessment: The "Why" Behind the SDS

To interpret the SDS correctly, one must understand the compound's metabolic fate. Upon
contact with biological tissue (skin, lungs, mucosa), 2-Butoxyethyl chloroacetate undergoes
enzymatic or spontaneous hydrolysis, splitting into two distinct toxicophores.

Metabolic Hydrolysis Pathway

The danger lies in the synergistic toxicity of its metabolites:

o Chloroacetic Acid (MCA): A potent metabolic poison that inhibits the tricarboxylic acid (TCA)
cycle, leading to severe metabolic acidosis and organ failure.[1]

o 2-Butoxyethanol (EGBE): A known hemolytic agent that can damage red blood cells and
cause kidney injury.
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Systemic Toxicity Mechanism
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Figure 1: Metabolic activation pathway of 2-Butoxyethyl chloroacetate upon absorption.

Inferred GHS Classification

Note: While specific regulatory harmonized data may be sparse for this niche CAS, the
"Precautionary Principle” dictates classifying it based on its moieties.

o Acute Toxicity (Dermal/Oral): Category 3 or 2 (Toxic/Fatal).
» Skin Corrosion/Irritation: Category 1B or 2 (Causes severe burns or irritation).
o Specific Target Organ Toxicity (STOT): Kidney, Liver, Blood (Hemolysis).

SDS Acquisition & Verification Protocol

For niche intermediates like CAS 5330-17-6, a direct "one-click" download from Google is often
unavailable or leads to generic, unverified pages. Use this protocol to ensure data integrity.

Verified Sources

Do not rely on generic "chemical dictionary” sites. Prioritize these sources:

e Primary Manufacturer: If purchasing from a specific vendor (e.g., Alfa Chemistry, TCI, Fisher
Scientific), log in to their portal. They are legally required to provide the SDS upon purchase.

o ECHA (European Chemicals Agency): Search the CAS in the ECHA database for
Registration Dossiers, which contain the raw toxicological data used to build an SDS.
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¢ PubChem Laboratory Chemical Safety Summary (LCSS): Check the "Safety and Hazards"
section for CAS 5330-17-6.

Verification Logic

When you obtain the document, validate it against the following criteria to ensure it isn't a

generic template:

Download SDS

Verify CAS
5330-17-6

'

Specific Tox Data?

Generic 'No Data'?

VALID SDS INVALID/GENERIC
Use for Risk Assessment Do Not Use

Request from
Manufacturer

Click to download full resolution via product page

Figure 2: Decision tree for validating the authenticity of a downloaded SDS.

Operational Safety Protocol (SOP)
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Scope: Handling pure 2-Butoxyethyl chloroacetate in a research setting.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are NOT sufficient for prolonged contact with chloroacetate esters due

to rapid permeation.

Protection Level Recommended Material

Rationale

] Silver Shield® / 4H®
Primary Glove

Essential. Resists permeation

of esters and chlorinated

(Laminate)
compounds for >4 hours.
Protects the inner laminate
Outer Glove Disposable Nitrile (5 mil) glove from tears and provides
grip.
Prevents saturation of clothing
Body Tyvek® Lab Coat / Apron (which can hold the chemical
against the skin).
) Volatility is low, but aerosols
Respiratory Fume Hood (Mandatory)

are highly toxic.

Safe Handling Workflow

o Engineering: All transfers must occur within a certified chemical fume hood.

o Transfer: Use positive displacement pipettes or glass syringes. Avoid needles (injection risk).

o Decontamination: Have a saturated solution of Sodium Bicarbonate (NaHCO3) or Dilute

Ammonia ready. These nucleophiles rapidly neutralize the alkylating chloroacetate moiety.

Emergency Response

o Skin Contact: IMMEDIATE flushing with water for 15+ minutes. Do not wait for symptoms

(which may be delayed). Remove contaminated clothing immediately (cut it off if necessary

to avoid pulling over the face).
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 Spill:
o Evacuate the immediate area.[2][3]
o Don Silver Shield gloves and SCBA (if volume is large).
o Absorb with vermiculite or sand.
o Neutralize waste with dilute ammonia/bicarbonate solution before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Butoxyethyl Chloroacetate: Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618674#2-butoxyethyl-chloroacetate-safety-data-
sheet-sds-download]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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